Cas no 147636-36-0 (1-(4-methylbenzenesulfonyl)piperidine-4-carboxylic acid)

• Product Name: 1-(4-methylbenzenesulfonyl)piperidine-4-carboxylic acid
• CAS No: 147636-36-0
• MF: C₁₃H₁₇NO₄S
• MW: 283.34338259697
• MDL: MFCD00723645
• CID: 201237
• PubChem ID: 737840
• Update Time: 2025-07-18

1-(4-methylbenzenesulfonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Tosylpiperidine-4-carboxylic acid
• 1-[(4-Methylphenyl)sulfonyl]-4-piperidinecarboxylic acid
• 4-Piperidinecarboxylicacid, 1-[(4-methylphenyl)sulfonyl]-
• 1-(4-methylphenylsulfonyl)piperidine-4-carboxylic acid
• 1-(4-toluenesulfonyl)-piperidine-4-carboxylic acid
• 1-(toluene-4-sulfonyl)-piperidine-4-carboxylic acid
• 1-(Toluol-4-sulfonyl)-piperidin-4-carbonsaeure
• AC1LEL84
• CBMicro_005939
• F0306-0037
• Opr
• SureCN6519601
• 4R-1329
• Oprea1_079712
• Oprea1_494324
• ASISCHEM U52287
• BIM-0005781.P001
• 1-[(4-methylphenyl)sulfonyl]piperidine-4-carboxylic acid
• 1-(4-methylbenzenesulfonyl)piperidine-4-carboxylic acid
• 4-Piperidinecarboxylic acid, 1-[(4-methylphenyl)sulfonyl]-
• BAS 05018900
• Cambridge id 6050627
• MLS000856566
• SMR000274923
• YJRQMKSUAIKDDF-UHFFFAOYSA-N
• EN300-00360
• FT-0643411
• SMSF0012511
• J-505164
• A808671
• 1-[(4-Methylphenyl)sulfonyl]-4-piperidinecarboxylic acid^
• SY081644
• MFCD00723645
• CB08105
• 147636-36-0
• CHEMBL1888502
• AKOS000121803
• 1-(4-Methylbenzene-1-sulfonyl)piperidine-4-carboxylic acid
• HMS2687B14
• 1-(4-methylphenyl)sulfonylpiperidine-4-carboxylic acid
• DTXSID80353288
• CS-0153030
• SCHEMBL6519601
• Z45524835
• AKOS BBS-00001481
• 1-(p-Tolylsulfonyl)piperidine-4-carboxylic acid
• DB-042894
• BBL001479
• STK502151
• ALBB-006454

• MDL： MFCD00723645
• Inchi： 1S/C13H17NO4S/c1-10-2-4-12(5-3-10)19(17,18)14-8-6-11(7-9-14)13(15)16/h2-5,11H,6-9H2,1H3,(H,15,16)
• InChI Key： YJRQMKSUAIKDDF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 283.08791
• Monoisotopic Mass: 283.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• XLogP3: 1.5

Experimental Properties

• Density: 1.328±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 169-171 °C (decomposition)
• Boiling Point: 477.6°C at 760 mmHg
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 74.68

1-(4-methylbenzenesulfonyl)piperidine-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H402
• Warning Statement： P280-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 1-(4-methylbenzenesulfonyl)piperidine-4-carboxylic acid

Introduction to 1-(4-methylbenzenesulfonyl)piperidine-4-carboxylic acid (CAS No. 147636-36-0)

1-(4-methylbenzenesulfonyl)piperidine-4-carboxylic acid, identified by its CAS number 147636-36-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl-piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a piperidine ring substituted with a 4-methylbenzenesulfonyl group, which contributes to its unique chemical properties and reactivity.

The 4-methylbenzenesulfonyl moiety, also known as p-toluenesulfonyl, is a key pharmacophore that enhances the compound's interaction with biological targets. This group is frequently employed in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding. The piperidine ring, on the other hand, is a common scaffold in drug design, known for its favorable pharmacokinetic properties and ability to occupy specific binding pockets in proteins. The combination of these structural elements makes 1-(4-methylbenzenesulfonyl)piperidine-4-carboxylic acid a promising candidate for further exploration in drug development.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(4-methylbenzenesulfonyl)piperidine-4-carboxylic acid and biological targets. Studies have demonstrated that the sulfonyl group can engage in hydrogen bonding and hydrophobic interactions with residues in protein active sites, thereby influencing the compound's binding affinity and selectivity. Additionally, the piperidine ring's conformational flexibility allows for optimal positioning within binding pockets, enhancing its efficacy as a pharmacological agent.

One of the most intriguing aspects of 1-(4-methylbenzenesulfonyl)piperidine-4-carboxylic acid is its potential role in modulating neurotransmitter systems. Piperidine derivatives are well-documented for their involvement in central nervous system (CNS) pharmacology, particularly in the development of drugs targeting serotonin receptors, dopamine pathways, and other key neurotransmitter systems. The presence of the 4-methylbenzenesulfonyl group further enhances its ability to interact with these systems, making it a valuable scaffold for designing novel therapeutics.

Current research is focused on exploring the pharmacological profile of 1-(4-methylbenzenesulfonyl)piperidine-4-carboxylic acid in various disease models. Preclinical studies have shown promising results in terms of its potential as an antipsychotic agent, with preliminary data suggesting that it may exhibit lower side effects compared to existing treatments. Furthermore, its structural similarity to known CNS-active compounds suggests that it could be a useful tool for developing next-generation therapeutics with improved efficacy and safety profiles.

The synthesis of 1-(4-methylbenzenesulfonyl)piperidine-4-carboxylic acid presents unique challenges due to the complexity of its molecular structure. However, modern synthetic methodologies have enabled more efficient and scalable production processes. Advances in catalytic chemistry and green solvent systems have reduced the environmental impact of its synthesis while maintaining high yields and purity levels. These improvements are crucial for facilitating further research and potential clinical development.

In conclusion, 1-(4-methylbenzenesulfonyl)piperidine-4-carboxylic acid (CAS No. 147636-36-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for drug discovery efforts. As research continues to uncover new therapeutic applications, this molecule is poised to play a crucial role in the development of innovative treatments for various neurological and psychiatric disorders.